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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for conducting

metal-free Atom Transfer Radical Polymerization (ATRP) using thioxanthene derivatives as

organic photoredox catalysts. This technique is particularly relevant for the synthesis of well-

defined polymers for applications in drug delivery, biomaterials, and other fields where metal

contamination is a concern.

Introduction
Photoinduced metal-free ATRP has emerged as a powerful tool for the synthesis of polymers

with controlled molecular weights and narrow dispersities.[1][2] Thioxanthene derivatives, in

particular, have been identified as potent organic photoredox catalysts that can mediate this

polymerization under visible light irradiation.[1][3] This method offers several advantages,

including mild reaction conditions, temporal and spatial control over the polymerization, and the

absence of transition metal catalysts, which can be difficult to remove from the final polymer

product.[1]

This document outlines the experimental setup, provides a detailed protocol for a model

polymerization of methyl methacrylate (MMA), and presents typical results obtained with a

series of amine-substituted thioxanthone photocatalysts.
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The thioxanthene-catalyzed photo-ATRP is typically carried out in a multistation modular

photochemical reactor to ensure consistent irradiation and temperature conditions across

multiple samples.

Key components of the experimental setup include:

Light Source: A light-emitting diode (LED) with a specific wavelength (e.g., 405 nm) is used

to irradiate the reaction mixture. The light intensity should be measured and kept consistent.

[1]

Reaction Vessels: Schlenk flasks or sealed vials are used to maintain an inert atmosphere.

Inert Atmosphere: Reactions are performed under an inert atmosphere, such as argon or

nitrogen, to prevent quenching of the radical species by oxygen. This is typically achieved by

several freeze-pump-thaw cycles or by bubbling the inert gas through the reaction mixture.

Stirring: A magnetic stirrer is used to ensure the reaction mixture is homogeneous.

Temperature Control: The photoreactor should be equipped with a system to control the

reaction temperature.

Experimental Protocols
Materials

Monomer: Methyl methacrylate (MMA) is a common monomer for these reactions. It should

be passed through a column of basic alumina to remove the inhibitor before use.

Initiator: Ethyl α-bromophenylacetate (EBPA) is a suitable initiator.

Photocatalyst: Amine-substituted thioxanthone derivatives.

Solvent: Anhydrous dimethylacetamide (DMAc) is a suitable solvent.

Inert Gas: Argon or nitrogen.

Protocol for Photo-ATRP of Methyl Methacrylate (MMA)
This protocol is adapted from Ortyl et al., ACS Applied Polymer Materials 2021.[1]
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Preparation of the Reaction Mixture:

In a vial equipped with a magnetic stirring bar, add the thioxanthone derivative

photocatalyst (0.01 mmol, 0.1 eq).

Add the initiator, ethyl α-bromophenylacetate (EBPA) (0.06 mmol, 1 eq).

Add the monomer, methyl methacrylate (MMA), and the solvent, dimethylacetamide

(DMAc), in a 1:1 volume ratio.

Degassing:

Seal the vial with a rubber septum.

Purge the reaction mixture with argon for at least 30 minutes to ensure an inert

atmosphere.

Polymerization:

Place the sealed vial in a photoreactor.

Irradiate the reaction mixture with a 405 nm LED at a controlled intensity (e.g., 54

mW·cm⁻²).

Stir the reaction mixture for the desired amount of time (e.g., 4 hours).

Work-up and Analysis:

After the reaction, open the vial to quench the polymerization by exposing it to air.

Precipitate the polymer by adding the reaction mixture to a large excess of a non-solvent,

such as methanol.

Filter and dry the polymer under vacuum.

Analyze the polymer by Size Exclusion Chromatography (SEC) or Gel Permeation

Chromatography (GPC) to determine the number-average molecular weight (Mn), weight-

average molecular weight (Mw), and dispersity (Đ = Mw/Mn).
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Determine the monomer conversion using gravimetry or ¹H NMR spectroscopy.

Data Presentation
The performance of different thioxanthene-based photocatalysts in the ATRP of MMA is

summarized in the table below. The data is based on the experimental protocol described

above.

Photocatalyst Mn ( kg/mol ) Mw ( kg/mol ) Dispersity (Đ)
Conversion
(%)

T-APh 16.2 25.9 1.60 23

T-bis(APh) 14.0 23.0 1.64 21

T-A-CN 18.0 28.1 1.56 28

T-A-SCF3 17.5 27.8 1.59 27

T-AMe 15.9 25.0 1.57 25

T-AMe-CN 18.2 28.2 1.55 29

T-AMe-SCF3 17.8 27.6 1.55 28

Data adapted from Ortyl et al., ACS Applied Polymer Materials 2021.[1]

Visualizations
Proposed Mechanism of Thioxanthene-Catalyzed Photo-
ATRP
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Caption: Proposed mechanism for thioxanthene-catalyzed photo-ATRP.
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Caption: General experimental workflow for thioxanthene-catalyzed ATRP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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